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Compound of Interest

Compound Name: 2-Methoxyphenylacetone

Cat. No.: B1582958 Get Quote

Introduction: Unveiling the Potential of a Key
Intermediate
In the landscape of medicinal chemistry, the strategic selection of building blocks is paramount

to the efficient and innovative synthesis of therapeutic agents. 2-Methoxyphenylacetone, a

seemingly simple aromatic ketone, has emerged as a versatile and highly valuable synthon. Its

unique structural features—a reactive ketone functionality and an electron-donating methoxy

group on the phenyl ring—provide a powerful handle for a diverse array of chemical

transformations. This guide delves into the practical applications of 2-methoxyphenylacetone,

offering detailed protocols and mechanistic insights for its use in the synthesis of complex

pharmaceutical molecules. From blockbuster drugs to psychoactive compounds, this

intermediate serves as a critical starting point for researchers, scientists, and drug development

professionals. This document aims to be a comprehensive resource, blending established

methodologies with modern, efficient, and sustainable synthetic strategies.

Physicochemical Properties and Handling
A thorough understanding of the physical and chemical properties of a starting material is

fundamental to its successful application in synthesis.
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Property Value Reference

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Appearance
Colorless to light orange/yellow

clear liquid
[1]

Boiling Point 127-130 °C at 10 mmHg [2][3]

Density 1.054 g/mL at 25 °C [3]

Refractive Index (n²⁰/D) 1.525 [3]

CAS Number 5211-62-1

Storage and Handling: 2-Methoxyphenylacetone should be stored in a cool, dry place, away

from oxidizing agents.[2] Standard laboratory personal protective equipment (PPE), including

safety glasses, gloves, and a lab coat, should be worn when handling this chemical.

Synthesis of 2-Methoxyphenylacetone: Established
Protocols
The accessibility of 2-methoxyphenylacetone is a key factor in its widespread use. Several

synthetic routes have been established, with the Friedel-Crafts acylation of anisole being a

common and illustrative method.

Protocol 1: Friedel-Crafts Acylation of Anisole
This electrophilic aromatic substitution reaction provides a direct route to methoxy-substituted

acetophenones, which can be further elaborated to the target phenylacetone.

Reaction Scheme:
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Reactants

Products
Anisole

AlCl₃ (Lewis Acid)

+

Acetyl Chloride / Acetic Anhydride + 2-Methoxyacetophenone + 4-MethoxyacetophenoneElectrophilic Aromatic Substitution

4-Methoxyphenylacetone

Transaminase (e.g., ATA-412)

Amine Donor (e.g., Isopropylamine)

(R)-1-(4-methoxyphenyl)propan-2-amine

Acetone

2-Methoxyphenylacetone Formamide / Ammonium Formate+ Heat N-formyl-2-methoxyamphetamine HCl (hydrolysis) 2-Methoxyamphetamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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